Cas no 2580179-23-1 (3-{(tert-butoxy)carbonylamino}-4-chloro-5-methylbenzoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-4-chloro-5-methylbenzoic acid
• CAS No: 2580179-23-1
• MF: C₁₃H₁₆ClNO₄
• MW: 285.723443031311
• CID: 5658075
• PubChem ID: 165887937
• Update Time: 2025-07-25

3-{(tert-butoxy)carbonylamino}-4-chloro-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(tert-butoxy)carbonyl]amino}-4-chloro-5-methylbenzoic acid
• EN300-27727250
• 2580179-23-1
• 3-{(tert-butoxy)carbonylamino}-4-chloro-5-methylbenzoic acid

• Inchi： 1S/C13H16ClNO4/c1-7-5-8(11(16)17)6-9(10(7)14)15-12(18)19-13(2,3)4/h5-6H,1-4H3,(H,15,18)(H,16,17)
• InChI Key： NRGZLDIGFDZVIX-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(C(=O)O)=CC=1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.0767857g/mol
• Monoisotopic Mass: 285.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-4-chloro-5-methylbenzoic acid

3-{(tert-butoxy)carbonylamino}-4-chloro-5-methylbenzoic acid: A Comprehensive Overview

The compound with CAS No 2580179-23-1, known as 3-{(tert-butoxy)carbonylamino}-4-chloro-5-methylbenzoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which includes a benzoic acid backbone substituted with a tert-butoxycarbonyl amino group at the 3-position, a chlorine atom at the 4-position, and a methyl group at the 5-position. These substituents contribute to its unique chemical properties and potential applications in drug design and materials science.

Recent studies have highlighted the importance of tert-butoxycarbonyl (Boc) protecting groups in peptide synthesis and medicinal chemistry. The presence of the Boc group in this compound underscores its potential role as an intermediate in the synthesis of bioactive molecules. Researchers have explored the use of such compounds in developing novel therapeutic agents, particularly in the areas of oncology and infectious diseases. The chlorine substituent at the 4-position is known to enhance the compound's stability and bioavailability, making it a promising candidate for further pharmacological studies.

The methyl group at the 5-position adds another layer of complexity to this molecule, influencing its electronic properties and reactivity. This substitution pattern has been shown to play a critical role in modulating the compound's interaction with biological targets, such as enzymes and receptors. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such compounds with high accuracy, facilitating their optimization for specific therapeutic applications.

From a synthetic perspective, the preparation of 3-{(tert-butoxy)carbonylamino}-4-chloro-5-methylbenzoic acid involves a multi-step process that typically begins with the chlorination of a methyl-substituted benzoic acid derivative. The subsequent introduction of the Boc amino group requires precise control over reaction conditions to ensure high yields and purity. Modern synthetic methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, have significantly improved the efficiency of such processes.

In terms of applications, this compound has been investigated for its potential as an intermediate in the synthesis of peptide-based drugs and bioconjugates. Its unique combination of functional groups makes it versatile for further modification, enabling researchers to explore its utility in diverse chemical contexts. For instance, recent studies have demonstrated its ability to serve as a scaffold for constructing complex polycyclic structures, which are highly sought after in drug discovery.

The integration of green chemistry principles into the synthesis of this compound has also been a focus of recent research efforts. By employing environmentally friendly solvents and catalysts, chemists have been able to reduce waste generation and improve sustainability without compromising product quality. These advancements align with global initiatives aimed at promoting sustainable chemical practices.

Looking ahead, the continued exploration of 3-{(tert-butoxy)carbonylamino}-4-chloro-5-methylbenzoic acid is expected to yield further insights into its potential applications across various industries. Its role as a building block in drug discovery and materials science positions it as a key compound for future research endeavors.